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Compound of Interest

Compound Name: Antibiotic K 4

Cat. No.: B1665118 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the compound known as "Antibiotic K 4." Following a

comprehensive review of the available scientific literature, a critical clarification regarding its

primary biological activity is necessary. While the nomenclature includes the term "Antibiotic,"

extensive research has revealed that "Antibiotic K 4" is principally characterized as a potent

inhibitor of the angiotensin I converting enzyme (ACE) and is not documented to possess a

significant antimicrobial spectrum.

This guide serves to synthesize the existing knowledge on "Antibiotic K 4," focusing on its

established biochemical function and highlighting the absence of data regarding any

antimicrobial properties.

Primary Biological Activity: Angiotensin I
Converting Enzyme (ACE) Inhibition
"Antibiotic K 4" is an oligopeptide isolated from the culture broth of the actinomycete

Actinomadura spiculosospora.[1] The seminal research on this compound identifies it as a

specific and reversible inhibitor of ACE.
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Parameter Value Reference

Ki (Inhibition Constant) 0.18 μM [2]

Experimental studies in animal models have demonstrated that intravenous administration of

"Antibiotic K 4" effectively inhibits the pressor response to angiotensin I, corroborating its in

vitro ACE inhibitory activity.[2]

The Antimicrobial Spectrum: An Absence of
Evidence
Despite its designation as an "antibiotic," a thorough search of scientific databases and

commercial supplier information has yielded no quantitative data on the antimicrobial spectrum

of "Antibiotic K 4." Key missing information includes:

Minimum Inhibitory Concentration (MIC) values: No MIC data against any bacterial or fungal

strains have been reported.

Spectrum of activity: There is no information detailing which, if any, microorganisms are

susceptible to "Antibiotic K 4."

Mechanism of antimicrobial action: Consequently, no signaling pathways or mechanisms

related to antimicrobial activity have been described.

One study on other phosphonate natural products, a class of compounds to which "Antibiotic
K 4" is related, explicitly stated that the tested compounds did not exhibit any inhibition of

microbial growth in broth and disk diffusion assays.[3] While this does not definitively rule out

activity for "Antibiotic K 4," it is consistent with the overall lack of evidence for its antimicrobial

properties.

Experimental Protocols
As no antimicrobial studies for "Antibiotic K 4" are available in the literature, a detailed

methodology for such experiments cannot be provided. The protocols for determining its ACE

inhibitory activity are described in the original publication by Koguchi et al. (1986).
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Visualization of a Known Pathway: ACE Inhibition
While no antimicrobial-related pathways can be depicted, the established mechanism of action

for "Antibiotic K 4" as an ACE inhibitor can be represented. The following diagram illustrates

the logical relationship of its inhibitory action.

Caption: Inhibition of the Renin-Angiotensin System by "Antibiotic K 4".

Conclusion
The available scientific evidence robustly supports the classification of "Antibiotic K 4" as a

potent inhibitor of the angiotensin I converting enzyme. There is a notable and critical absence

of data to substantiate any claims of antimicrobial activity. Therefore, for researchers,

scientists, and drug development professionals, "Antibiotic K 4" should be considered within

the context of cardiovascular research and drug discovery, specifically as a modulator of the

renin-angiotensin system, rather than as an antimicrobial agent. Future investigations would be

required to determine if "Antibiotic K 4" possesses any antimicrobial properties, but based on

current knowledge, no such activity has been documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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